6-(2-Bromo-5-methoxyphenyl)-3-(methylthio)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine

• Molecular Formula: C21H19BrN4O3S
• Molecular Weight: 487.4 g/mol
• IUPAC Name: 1-[6-(2-bromo-5-methoxyphenyl)-3-methylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]propan-1-one
• InChI: InChI=1S/C21H19BrN4O3S/c1-4-17(27)26-16-8-6-5-7-13(16)18-19(23-21(30-3)25-24-18)29-20(26)14-11-12(28-2)9-10-15(14)22/h5-11,20H,4H2,1-3H3
• InChI Key: LDAMIDLONCVWEY-UHFFFAOYSA-N
• SMILES: CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=C(C=CC(=C4)OC)Br

Description

6-(2-Bromo-5-methoxyphenyl)-3-(methylthio)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a heterocyclic compound that contains both triazine and benzoxazepine rings. This compound has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 6-(2-Bromo-5-methoxyphenyl)-3-(methylthio)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is not fully understood. However, it has been suggested that it may act by inhibiting DNA synthesis and inducing apoptosis in cancer cells. It has also been shown to inhibit the growth of fungal and bacterial cells by disrupting their cell membranes.
Biochemical and Physiological Effects:
Studies have shown that this compound has low toxicity and does not cause significant damage to normal cells. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, while also inhibiting the growth of fungal and bacterial cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(2-Bromo-5-methoxyphenyl)-3-(methylthio)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine in lab experiments is its low toxicity and ability to selectively target cancer cells. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on 6-(2-Bromo-5-methoxyphenyl)-3-(methylthio)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine. One area of research is to further investigate its potential as an anticancer agent and optimize its use in cancer treatment. Another area of research is to study its potential as a photosensitizer in photodynamic therapy. Additionally, further research is needed to fully understand its mechanism of action and optimize its use in lab experiments.
In conclusion, this compound is a unique compound that has gained significant attention in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as an anticancer agent and optimize its use in lab experiments.

Synthesis Methods

The synthesis of 6-(2-Bromo-5-methoxyphenyl)-3-(methylthio)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has been achieved using various methods. One of the most commonly used methods is the reaction of 2-bromo-5-methoxybenzaldehyde with thiosemicarbazide in the presence of acetic acid to form 2-bromo-5-methoxyphenyl)-3-(methylthio)-1,2,4-triazole. This intermediate is then reacted with propionyl chloride to form 6-(2-Bromo-5-methoxyphenyl)-3-(methylthio)-7-propionyl-1,2,4-triazolo[1,5-a][1,4]benzoxazepine. Finally, the compound is reduced to obtain the desired product, this compound.

Scientific Research Applications

The unique structure of 6-(2-Bromo-5-methoxyphenyl)-3-(methylthio)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has made it an attractive compound for scientific research. It has been studied for its potential as an anticancer agent, with promising results in vitro. Additionally, it has been shown to have antifungal and antibacterial properties. It has also been studied for its potential as a photosensitizer in photodynamic therapy.